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molecular formula C5H6N6 B8713353 1-(Tetrazolo[1,5-b]pyridazin-6-yl)methanamine CAS No. 780770-13-0

1-(Tetrazolo[1,5-b]pyridazin-6-yl)methanamine

Cat. No. B8713353
CAS RN: 780770-13-0
M. Wt: 150.14 g/mol
InChI Key: RULWEZHAZHPQIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07550474B2

Procedure details

Tetrazolo[1,5-b]pyridazine-6-carbonitrile (228 mg, 1.58 mmol), as prepared in the previous step, was added to a mixture of 10% Pd/C (118 mg), MeOH (8.5 mL), and 12 N HCl (0.54 mL), and was then shaken in a Parr hydrogenation apparatus at 40 psig for 5 h. The mixture was then filtered through Celite, the filter cake was washed with MeOH (2×5 mL), and concentrated to afford 255 mg of the hydrochloride salt of the title compound as an off-white solid (1.29 mmol, 82% yield, assuming dihydrochloride salt). A portion of the salt was neutralized with saturated Na2CO3 and extracted with EtOAc. The organic layer was dried (Na2SO4) and concentrated to afford the title compound (free base). 1H-NMR (300 MHz, CDCl3) δ 8.36 (d, 9.3 Hz, 1H), 7.65 (d, 9.3 Hz, 1H), 4.27 (s, 2H), 1.62 (br s, overlapped with water peak). LC/MS (m/z) [M+1]+ 151.0 (calculated for C5H6N6, 150.1).
Name
Tetrazolo[1,5-b]pyridazine-6-carbonitrile
Quantity
228 mg
Type
reactant
Reaction Step One
Name
HCl
Quantity
0.54 mL
Type
reactant
Reaction Step Two
Name
Pd/C
Quantity
118 mg
Type
catalyst
Reaction Step Two
Name
MeOH
Quantity
8.5 mL
Type
solvent
Reaction Step Two
[Compound]
Name
hydrochloride salt
Name
title compound
Yield
82%

Identifiers

REACTION_CXSMILES
[N:1]1[N:2]=[N:3][N:4]2[C:9]=1[CH:8]=[CH:7][C:6]([C:10]#[N:11])=[N:5]2.Cl>[Pd].CO>[N:1]1[N:2]=[N:3][N:4]2[C:9]=1[CH:8]=[CH:7][C:6]([CH2:10][NH2:11])=[N:5]2

Inputs

Step One
Name
Tetrazolo[1,5-b]pyridazine-6-carbonitrile
Quantity
228 mg
Type
reactant
Smiles
N=1N=NN2N=C(C=CC21)C#N
Step Two
Name
HCl
Quantity
0.54 mL
Type
reactant
Smiles
Cl
Name
Pd/C
Quantity
118 mg
Type
catalyst
Smiles
[Pd]
Name
MeOH
Quantity
8.5 mL
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
was then shaken in a Parr hydrogenation apparatus at 40 psig for 5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The mixture was then filtered through Celite
WASH
Type
WASH
Details
the filter cake was washed with MeOH (2×5 mL)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 5 h
[Compound]
Name
hydrochloride salt
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 255 mg
Name
title compound
Type
product
Smiles
N=1N=NN2N=C(C=CC21)CN
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.29 mmol
YIELD: PERCENTYIELD 82%
YIELD: CALCULATEDPERCENTYIELD 81.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.